Cas no 40217-31-0 (1-(2-Furyl)-3-(3-nitrophenyl)-2-propen-1-one)

• Product Name: 1-(2-Furyl)-3-(3-nitrophenyl)-2-propen-1-one
• CAS No: 40217-31-0
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD00020929
• CID: 2631824
• PubChem ID: 5760302
• Update Time: 2025-10-29

1-(2-Furyl)-3-(3-nitrophenyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 40217-31-0
• 1-Furan-2-yl-3-(3-nitro-phenyl)-propenone
• SCHEMBL2036310
• SCHEMBL2033673
• MFCD00020929
• Z57114447
• (2E)-1-(furan-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one
• (2E)-1-(2-furyl)-3-(3-nitrophenyl)-2-propen-1-one
• SR-01000356389
• STK841096
• AKOS000522160
• SR-01000356389-1
• (E)-1-(furan-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one
• MLS001207248
• 1-(furan-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one
• 1-(2-Furyl)-3-(3-nitrophenyl)-2-propen-1-one
• CHEMBL1348175
• SMR000515330
• 667-264-2

• MDL： MFCD00020929
• Inchi： 1S/C13H9NO4/c15-12(13-5-2-8-18-13)7-6-10-3-1-4-11(9-10)14(16)17/h1-9H/b7-6+
• InChI Key： NSUYUXFCVIEMIN-VOTSOKGWSA-N
• SMILES： O1C=CC=C1C(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.05315777Da
• Monoisotopic Mass: 243.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76Ų

Additional information on 1-(2-Furyl)-3-(3-nitrophenyl)-2-propen-1-one

1-(2-Furyl)-3-(3-Nitrophenyl)-2-Propen-1-One: A Comprehensive Overview

The compound with CAS No. 40217-31-0, commonly referred to as 1-(2-Furyl)-3-(3-Nitrophenyl)-2-Propen-1-One, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring and a nitrobenzene moiety, making it a valuable subject for both theoretical and applied research. Recent advancements in synthetic methodologies and its potential applications in drug discovery have further underscored its importance in contemporary scientific discourse.

1-(2-Furyl)-3-(3-Nitrophenyl)-2-Propen-1-One exhibits a distinctive molecular architecture that facilitates diverse chemical reactivity. The furan ring, a five-membered aromatic heterocycle, contributes to the molecule's electronic properties, while the nitrobenzene group introduces steric and electronic effects that can influence its interaction with biological systems. These structural features make the compound an ideal candidate for exploring non-covalent interactions, such as hydrogen bonding and π-π stacking, which are critical in many biochemical processes.

Recent studies have highlighted the potential of 1-(2-Furyl)-3-(3-Nitrophenyl)-2-Propen-1-One as a precursor in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a building block for constructing antitumor agents and anti-inflammatory drugs. Its ability to undergo various transformations, such as nucleophilic additions and cyclizations, has further expanded its utility in medicinal chemistry. The integration of this compound into larger molecular frameworks has demonstrated promising results in preclinical models, suggesting its potential role in therapeutic development.

The synthesis of 1-(2-Furyl)-3-(3-Nitrophenyl)-2-Propen-1-One involves a series of well-established organic reactions, including Friedel-Crafts acylation and Michael addition. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product. The development of more efficient synthetic routes, leveraging modern catalytic systems and green chemistry principles, has further enhanced the accessibility of this compound for large-scale applications.

In terms of spectroscopic characterization, 1-(2-Furyl)-3-(3-Nitrophenyl)-2-Propen-1-One exhibits distinct absorption bands in UV-vis spectroscopy, which are indicative of its conjugated π-system. These spectral properties have been exploited in various analytical techniques, such as fluorescence sensing and electrochemical detection, to monitor its behavior under different environmental conditions. Additionally, computational studies using density functional theory (DFT) have provided deeper insights into the electronic structure and reactivity of this compound, paving the way for rational design of related molecules.

From an environmental perspective, the stability and biodegradability of 1-(2-Furyl)-3-(3-Nitrophenyl)-2-Propen-1-One have been evaluated to assess its potential impact on ecosystems. Experimental data indicate that the compound undergoes slow degradation under aerobic conditions, suggesting the need for careful waste management practices during its synthesis and use. However, its relatively low toxicity profile makes it a safer alternative compared to other similar compounds in certain industrial applications.

In conclusion, CAS No. 40217-31-0, or 1-(2-Furyl)-3-(3-Nitrophenyl)-2-Propen-1-One, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, coupled with emerging applications in drug discovery and materials science, positions it as a key molecule for future research endeavors. As scientific advancements continue to unfold, this compound will undoubtedly play an increasingly significant role in shaping innovative solutions across multiple disciplines.